![molecular formula C6H6N4O B3329597 6-amino-1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one CAS No. 61043-14-9](/img/structure/B3329597.png)
6-amino-1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
Overview
Description
6-amino-1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one, also known as PF-04447943, is a potent selective brain penetrant phosphodiesterase PDE9A inhibitor . It has been investigated for the treatment of cognitive disorders including Alzheimer’s Disease .
Synthesis Analysis
The synthesis of this compound involves various experimental procedures . For instance, one study reported a practical synthesis of 3,4-diamino-6-azido-1H-pyrazolo[4,3-c]pyridin .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C6H6N4O . The InChIKey for this compound is PPGZYBASNNUYTQ-GEWAGUAECY .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve various steps . For instance, one study reported the reaction of the compound with diketone and β-ketoester, forming pyridopyrazolo[1,5-a]pyrimidines .Mechanism of Action
Future Directions
The future directions for 6-amino-1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one are promising. It has potential for further exploration . For instance, one study synthesized 38 pyrazolo[3,4-b]pyridine derivatives and evaluated their activities to inhibit TRKA . Among them, compound C03 showed acceptable activity and possessed good plasma stability .
Properties
IUPAC Name |
6-amino-1,5-dihydropyrazolo[4,3-c]pyridin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O/c7-5-1-4-3(2-8-10-4)6(11)9-5/h1-2H,(H,8,10)(H3,7,9,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPGZYBASNNUYTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=O)C2=C1NN=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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